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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507 Get Quote

The designation "SC-10" appears across diverse scientific and technical fields, from

cybersecurity protocols to laboratory equipment and even components of nuclear reactors. This

guide addresses the critical need for clarity among researchers, scientists, and drug

development professionals who may encounter this ambiguous term. Without a specific

contextual qualifier, "SC-10" does not refer to a single, identifiable therapeutic compound with

established in vitro and in vivo effects.

A comprehensive review of publicly available information reveals that "SC-10" is not a

standardized name for a drug or a molecule in development. Instead, the term is used in

various unrelated contexts, making it crucial for researchers to verify the specific "SC-10"

relevant to their field of inquiry.

Diverse Applications of the "SC-10" Designation
The following table summarizes the different meanings of "SC-10" found in the available

literature, highlighting the lack of a singular identity for this term in a biomedical context.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1681507?utm_src=pdf-interest
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/product/b1681507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Field Description of "SC-10"

Laboratory Equipment

Refers to SC10 chips used for the preparation

and loading of worms, such as C. elegans, in

microfluidic devices for research purposes.

Biologics

SA10SC-RLX is a long-acting analogue of

relaxin-2, a peptide hormone with therapeutic

potential in heart failure. "SC" in this context

likely refers to subcutaneous administration.

Immunology

Interleukin-10 (IL-10) is a key anti-inflammatory

cytokine. While not designated "SC-10," its

signaling pathway is a significant area of

research.

Neuroscience & Cell Biology

SCG10 (Superior Cervical Ganglia 10), also

known as STMN2, is a protein involved in

neuronal growth and microtubule dynamics. It

has been studied in the context of hepatic

stellate cell motility.

Biotechnology Reagents

"sc-10" is a product code from Santa Cruz

Biotechnology for a polyclonal antibody that

targets the Met proto-oncogene (c-Met).

Cybersecurity

In the context of the NIST Cybersecurity

Framework, SC-10 refers to a security control

titled "Network Disconnect," which involves

terminating network connections.

Nuclear Engineering

SC10 is the designation for a sub-critical core

layout in the VENUS-F zero power reactor, used

for nuclear research.

The Importance of Specificity in Scientific
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The varied applications of "SC-10" underscore the importance of precise and unambiguous

terminology in scientific and technical communication. Researchers encountering this term

should seek additional context to identify the specific entity being referenced. For professionals

in drug development, relying solely on a general term like "SC-10" without further details could

lead to significant confusion and misdirection of research efforts.

In conclusion, there is no consolidated body of evidence detailing the in vitro and in vivo effects

of a singular compound designated as "SC-10" for therapeutic purposes. Researchers are

advised to use more specific identifiers, such as chemical names, protein names, or specific

product codes, to ensure accurate and effective scientific exchange. Without such clarification,

a meaningful technical guide on the "core" effects of "SC-10" cannot be compiled.

To cite this document: BenchChem. [Unraveling the Multifaceted Identity of "SC-10": A Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681507#in-vitro-and-in-vivo-effects-of-sc-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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